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Compound of Interest

Compound Name: 2-Cyanoadenosine

Cat. No.: B12283685 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical

properties of 2-Cyanoadenosine, with a focus on its solubility, handling, and biological activity

as an adenosine receptor agonist. The information herein is intended to support the effective

use of this compound in research and drug development settings.

Physicochemical Properties
2-Cyanoadenosine is a synthetic derivative of the endogenous nucleoside adenosine. The

introduction of a cyano group at the 2-position of the adenine ring modifies its chemical and

biological properties.

Table 1: General Physicochemical Properties of 2-Cyanoadenosine
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Property Value Source

Molecular Formula C₁₁H₁₂N₆O₄ PubChem

Molecular Weight 292.25 g/mol PubChem

IUPAC Name

6-amino-9-[(2R,3R,4S,5R)-3,4-

dihydroxy-5-

(hydroxymethyl)oxolan-2-

yl]purine-2-carbonitrile

PubChem

CAS Number 79936-11-1 PubChem

Solubility
Precise quantitative solubility data for 2-Cyanoadenosine is not readily available in the public

domain. However, based on the known solubility of structurally similar adenosine analogs, such

as 2'-O-Methyladenosine and adenosine itself, the following provides an estimated solubility

profile to guide solution preparation.[1][2] It is strongly recommended to perform small-scale

solubility tests before preparing larger stock solutions.

Table 2: Estimated Solubility of 2-Cyanoadenosine in Common Solvents

Solvent Estimated Solubility Remarks

DMSO (Dimethyl Sulfoxide) ~20 mg/mL
A stock solution can be

prepared in DMSO.[1][2]

PBS (Phosphate-Buffered

Saline, pH 7.2)
~10 mg/mL

Aqueous solutions can be

prepared, but stability should

be considered.[1][2]

Ethanol Soluble

Quantitative data is not

available, but adenosine

analogs are generally soluble

in ethanol.

Water Sparingly Soluble
Solubility is expected to be

limited.
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Handling and Safety
A specific Material Safety Data Sheet (MSDS) for 2-Cyanoadenosine is not widely available.

Therefore, handling precautions should be based on those for structurally related and

potentially hazardous nucleoside analogs.[3][4][5][6][7]

General Handling Precautions:

Personal Protective Equipment (PPE): Wear appropriate PPE, including chemical-resistant

gloves, a lab coat, and safety glasses.

Respiratory Protection: For powdered forms, use a certified respirator or handle in a

chemical fume hood to avoid inhalation of dust.

Ventilation: Work in a well-ventilated area.

Hygiene: Wash hands thoroughly after handling. Avoid contact with skin, eyes, and clothing.

Do not eat, drink, or smoke in the laboratory.

Storage:

Store in a tightly sealed container in a cool, dry, and well-ventilated place.

For long-term storage, it is recommended to store at -20°C.

First Aid Measures:

In case of skin contact: Immediately wash with plenty of soap and water.

In case of eye contact: Rinse cautiously with water for several minutes.

If inhaled: Move the person to fresh air.

If swallowed: Rinse mouth with water and seek medical attention.

Stability
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Specific stability data for 2-Cyanoadenosine is not available. However, a study on the stability

of a related compound, 2-chloro-2'-deoxyadenosine, provides valuable insights into the

expected stability of adenosine analogs.[8][9]

General Stability Profile:

pH: Adenosine analogs are generally more stable in neutral to basic conditions.

Decomposition is markedly increased in acidic pH. At pH 2 and 37°C, significant degradation

of 2-chloro-2'-deoxyadenosine was observed within hours.[8][9]

Temperature: Stability is temperature-dependent, with degradation rates increasing at higher

temperatures.

Solutions: Aqueous solutions are not recommended for long-term storage. It is advisable to

prepare fresh aqueous solutions for experiments or to store aliquoted stock solutions in

DMSO at -20°C or -80°C.

Biological Activity and Signaling Pathway
2-Cyanoadenosine is known to act as an agonist at adenosine receptors, with a particular

affinity for the A₂A subtype.[9] Adenosine receptors are G-protein coupled receptors (GPCRs)

that play crucial roles in various physiological processes.

Activation of the A₂A adenosine receptor by an agonist like 2-Cyanoadenosine initiates a well-

defined signaling cascade. The receptor is coupled to a stimulatory G-protein (Gs). Upon

agonist binding, the Gs protein activates adenylyl cyclase, which in turn catalyzes the

conversion of ATP to cyclic AMP (cAMP). The resulting increase in intracellular cAMP levels

leads to the activation of Protein Kinase A (PKA), which then phosphorylates downstream

target proteins, mediating the cellular response.[7][10][11][12]
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A2A Adenosine Receptor Signaling Pathway

Experimental Protocols
The primary mechanism of action of 2-Cyanoadenosine as an A₂A receptor agonist is the

induction of intracellular cAMP production. Therefore, a cAMP assay is a suitable method to

quantify its biological activity. The following is a generalized protocol for a cell-based cAMP

assay.

Protocol: Measurement of cAMP Production in a Cell-
Based Assay
Objective: To determine the potency and efficacy of 2-Cyanoadenosine in stimulating cAMP

production in a cell line expressing the A₂A adenosine receptor.

Materials:

HEK293 cells (or other suitable cell line) stably or transiently expressing the human A₂A

adenosine receptor.

Cell culture medium (e.g., DMEM) supplemented with 10% fetal bovine serum (FBS) and

antibiotics.

2-Cyanoadenosine

DMSO
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Assay buffer (e.g., HBSS with 20 mM HEPES)

cAMP assay kit (e.g., HTRF, ELISA, or luminescence-based kits)

Multi-well plates (e.g., 96-well or 384-well)

Plate reader compatible with the chosen assay kit.

Procedure:

Cell Culture:

Culture the A₂A receptor-expressing cells according to standard protocols.

Seed the cells into the multi-well plates at an appropriate density and allow them to adhere

overnight.

Preparation of 2-Cyanoadenosine Stock Solution:

Prepare a high-concentration stock solution of 2-Cyanoadenosine (e.g., 10 mM) in

DMSO.

Store the stock solution in aliquots at -20°C.

Assay Procedure:

On the day of the experiment, prepare serial dilutions of 2-Cyanoadenosine in the assay

buffer. Also, prepare a vehicle control (assay buffer with the same final concentration of

DMSO as the highest 2-Cyanoadenosine concentration).

Remove the culture medium from the cells and wash once with the assay buffer.

Add the diluted 2-Cyanoadenosine solutions and the vehicle control to the respective

wells.

Incubate the plate at 37°C for a predetermined time (e.g., 15-30 minutes) to allow for

cAMP production.
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Lyse the cells (if required by the assay kit) and proceed with the cAMP measurement

according to the manufacturer's instructions for the chosen cAMP assay kit.[3][13][14]

Data Analysis:

Measure the signal (e.g., fluorescence, luminescence, or absorbance) using a plate

reader.

Generate a standard curve if required by the assay kit.

Calculate the concentration of cAMP in each well.

Plot the cAMP concentration against the logarithm of the 2-Cyanoadenosine
concentration.

Fit the data to a sigmoidal dose-response curve to determine the EC₅₀ (half-maximal

effective concentration) and Emax (maximum effect) of 2-Cyanoadenosine.
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Experimental Workflow for cAMP Assay

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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